Ethyl 5-[(2-chlorophenyl)sulfanyl]-3-(4-methylphenyl)-1,2,4-triazine-6-carboxylate

• IUPAC Name: ethyl 5-(2-chlorophenyl)sulfanyl-3-(4-methylphenyl)-1,2,4-triazine-6-carboxylate
• InChI: InChI=1S/C19H16ClN3O2S/c1-3-25-19(24)16-18(26-15-7-5-4-6-14(15)20)21-17(23-22-16)13-10-8-12(2)9-11-13/h4-11H,3H2,1-2H3
• InChI Key: XPSUDEBHSZFILW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(N=N1)C2=CC=C(C=C2)C)SC3=CC=CC=C3Cl
• Molecular Formula: C19H16ClN3O2S
• Molecular Weight: 385.9 g/mol

Description

5-[(2-chlorophenyl)thio]-3-(4-methylphenyl)-1,2,4-triazine-6-carboxylic acid ethyl ester is an aryl sulfide.

Scientific Research Applications

1. Synthesis and Chemical Properties

Ethyl 5-[(2-chlorophenyl)sulfanyl]-3-(4-methylphenyl)-1,2,4-triazine-6-carboxylate and its derivatives are involved in various chemical synthesis processes. For instance, they undergo condensation with aryl isocyanates to form pyrimido[4,5-e][1,2,4]triazines, reflecting their reactivity and potential for creating novel compounds with potentially useful properties (Wamhoff & Tzanova, 2003). Additionally, the compound has been used in the synthesis of various derivatives through reactions with other chemicals, indicating its utility in the field of organic synthesis (El‐Shaaer et al., 2014).

2. Pharmaceutical and Biological Research

This compound derivatives have been synthesized and evaluated for their biological activities, particularly as antimicrobial agents. For instance, some derivatives have shown antimicrobial activities, reflecting the potential therapeutic applications of these compounds (El-Shehry et al., 2020). Moreover, their cytotoxic activity has been explored, revealing their potential in medical research, particularly in the development of cancer therapeutics (Stolarczyk et al., 2018).

3. Material Science and Tribology

In material science, the compound and its derivatives have been involved in the synthesis of dyes, indicating their utility in the textile industry (Iyun et al., 2015). Furthermore, certain derivatives have been used in tribology to improve the antiwear and friction-reducing capacities of fluids, highlighting their potential in industrial applications (Wu et al., 2017).

Mechanism of Action

Target of Action

The primary target of this compound is the heme protein , which cocatalyzes cytochrome P-450-dependent 14α-demethylation of lanosterol . This protein plays a crucial role in the biosynthesis of sterols, particularly ergosterol, an essential component of fungal cell membranes .

Mode of Action

The compound interacts with its target by binding to the heme protein, thereby inhibiting the demethylation process . This results in a disruption of cell membrane synthesis in fungi, leading to their death .

Biochemical Pathways

The affected pathway is the ergosterol biosynthesis pathway in fungi . By inhibiting the 14α-demethylation step, the compound prevents the conversion of lanosterol to ergosterol . This leads to a depletion of ergosterol in the fungal cell membrane and an accumulation of 14α-methyl sterols, which are toxic to the fungus .

Result of Action

The molecular and cellular effects of the compound’s action include the disruption of fungal cell membrane integrity and function due to the depletion of ergosterol and accumulation of toxic 14α-methyl sterols . This leads to the death of the fungus .